molecular formula C8H3Cl3N2O2S2 B15133032 (3,4-Dichloroisothiazol-5-yl)methyl 2-chlorothiazole-5-carboxylate

(3,4-Dichloroisothiazol-5-yl)methyl 2-chlorothiazole-5-carboxylate

Cat. No.: B15133032
M. Wt: 329.6 g/mol
InChI Key: TUPUDNBKXYPRGN-UHFFFAOYSA-N
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Preparation Methods

The synthesis of (3,4-Dichloroisothiazol-5-yl)methyl 2-chlorothiazole-5-carboxylate involves several steps. The synthetic route typically includes the reaction of 3,4-dichloroisothiazole with 2-chlorothiazole-5-carboxylic acid under specific conditions . The reaction conditions often involve the use of solvents and catalysts to facilitate the reaction and improve yield. Industrial production methods may vary, but they generally follow similar synthetic routes with optimization for large-scale production .

Chemical Reactions Analysis

(3,4-Dichloroisothiazol-5-yl)methyl 2-chlorothiazole-5-carboxylate undergoes various chemical reactions, including:

Mechanism of Action

The mechanism of action of (3,4-Dichloroisothiazol-5-yl)methyl 2-chlorothiazole-5-carboxylate involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules and modulating their activity . The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

(3,4-Dichloroisothiazol-5-yl)methyl 2-chlorothiazole-5-carboxylate can be compared with other similar compounds, such as:

Properties

Molecular Formula

C8H3Cl3N2O2S2

Molecular Weight

329.6 g/mol

IUPAC Name

(3,4-dichloro-1,2-thiazol-5-yl)methyl 2-chloro-1,3-thiazole-5-carboxylate

InChI

InChI=1S/C8H3Cl3N2O2S2/c9-5-4(17-13-6(5)10)2-15-7(14)3-1-12-8(11)16-3/h1H,2H2

InChI Key

TUPUDNBKXYPRGN-UHFFFAOYSA-N

Canonical SMILES

C1=C(SC(=N1)Cl)C(=O)OCC2=C(C(=NS2)Cl)Cl

Origin of Product

United States

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